![molecular formula C19H24N4 B6457598 2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine CAS No. 2549018-39-3](/img/structure/B6457598.png)
2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine has been studied for its potential medical applications. It has been shown to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folate. This makes this compound a potential target for the treatment of diseases such as cancer and malaria. This compound has also been studied for its potential anti-inflammatory and analgesic effects, and its ability to modulate the immune system.
Mechanism of Action
Target of Action
The primary target of 2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory .
Mode of Action
This compound interacts with AChE by inhibiting its activity . The inhibition of AChE leads to an increase in the concentration of ACh, a neurotransmitter that plays a key role in memory and cognition . The compound exhibits a mixed-type inhibition, which includes both competitive and non-competitive inhibition .
Biochemical Pathways
The inhibition of AChE affects the cholinergic neurotransmission pathway . By preventing the breakdown of ACh, this compound enhances cholinergic neurotransmission, which is beneficial for cognitive functions .
Result of Action
The result of the action of this compound is an improvement in cognitive function due to enhanced cholinergic neurotransmission . This makes it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer’s disease .
Advantages and Limitations for Lab Experiments
2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine has several advantages for lab experiments. It is relatively easy to synthesize, and it is a potent inhibitor of the enzyme dihydrofolate reductase (DHFR). In addition, it has been shown to have anti-inflammatory and analgesic effects in animal models, and to modulate the immune system. However, this compound also has some limitations. Its exact mechanism of action is still unknown, and it is not yet clear if it is safe for human use.
Future Directions
The potential medical applications of 2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine are still being explored. Future research could focus on the development of novel synthesis methods, the elucidation of the exact mechanism of action, and the evaluation of its safety and efficacy in humans. In addition, further research could focus on the use of this compound as a potential target for the treatment of diseases such as cancer and malaria. Finally, further studies could investigate the potential anti-inflammatory and analgesic effects of this compound, as well as its ability to modulate the immune system.
Synthesis Methods
2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine can be synthesized through a variety of methods. The most common synthesis method is the one-pot reaction between 2-cyclopropyl-4,5-dimethyl-6-phenylpiperazine and 4-amino-5-methylpyrimidine in dimethyl sulfoxide (DMSO) at a temperature of 120°C. This reaction produces a pyrimidine derivative that is then purified by column chromatography. Other synthesis methods include the reaction of 4-amino-5-methylpyrimidine with 2-cyclopropyl-4,5-dimethyl-6-phenylpiperazine in pyridine at a temperature of 80°C and the reaction of 2-cyclopropyl-4,5-dimethyl-6-phenylpiperazine with 4-amino-5-methylpyrimidine in acetonitrile at a temperature of 70°C.
Biochemical Analysis
Biochemical Properties
The compound 2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine has been found to exhibit acetylcholinesterase inhibitory activities . Acetylcholinesterase is an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter, in the brain . By inhibiting this enzyme, the compound could potentially increase the levels of acetylcholine, which could have implications for conditions like Alzheimer’s disease .
Cellular Effects
In cellular processes, this compound could influence cell function by modulating the activity of acetylcholinesterase . This could impact cell signaling pathways, gene expression, and cellular metabolism, particularly in neurons where acetylcholine plays a crucial role .
Molecular Mechanism
At the molecular level, this compound acts as an inhibitor of the enzyme acetylcholinesterase . It binds to the active site of the enzyme, preventing it from breaking down acetylcholine . This results in increased levels of acetylcholine, which can enhance cholinergic neurotransmission .
Metabolic Pathways
Given its inhibitory effect on acetylcholinesterase, it could potentially influence cholinergic signaling pathways .
Properties
IUPAC Name |
2-cyclopropyl-4,5-dimethyl-6-(4-phenylpiperazin-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4/c1-14-15(2)20-18(16-8-9-16)21-19(14)23-12-10-22(11-13-23)17-6-4-3-5-7-17/h3-7,16H,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MONZRLKABYRKMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N2CCN(CC2)C3=CC=CC=C3)C4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.